4-[(2,3-Dimethylphenoxy)methyl]-10-thia-3,5,6,8-tetrazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaene
4-[(2,3-Dimethylphenoxy)methyl]-10-thia-3,5,6,8-tetrazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaene
Brand Name:
Vulcanchem
CAS No.:
627053-82-1
VCID:
VC0378960
InChI:
InChI=1S/C20H20N4OS/c1-12-6-5-8-15(13(12)2)25-10-17-22-19-18-14-7-3-4-9-16(14)26-20(18)21-11-24(19)23-17/h5-6,8,11H,3-4,7,9-10H2,1-2H3
SMILES:
CC1=C(C(=CC=C1)OCC2=NN3C=NC4=C(C3=N2)C5=C(S4)CCCC5)C
Molecular Formula:
C20H20N4OS
Molecular Weight:
364.5g/mol
4-[(2,3-Dimethylphenoxy)methyl]-10-thia-3,5,6,8-tetrazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaene
CAS No.: 627053-82-1
Main Products
VCID: VC0378960
Molecular Formula: C20H20N4OS
Molecular Weight: 364.5g/mol
![4-[(2,3-Dimethylphenoxy)methyl]-10-thia-3,5,6,8-tetrazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaene - 627053-82-1](/images/no_structure.jpg)
| CAS No. | 627053-82-1 |
|---|---|
| Product Name | 4-[(2,3-Dimethylphenoxy)methyl]-10-thia-3,5,6,8-tetrazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaene |
| Molecular Formula | C20H20N4OS |
| Molecular Weight | 364.5g/mol |
| IUPAC Name | 4-[(2,3-dimethylphenoxy)methyl]-10-thia-3,5,6,8-tetrazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaene |
| Standard InChI | InChI=1S/C20H20N4OS/c1-12-6-5-8-15(13(12)2)25-10-17-22-19-18-14-7-3-4-9-16(14)26-20(18)21-11-24(19)23-17/h5-6,8,11H,3-4,7,9-10H2,1-2H3 |
| Standard InChIKey | OELRGCVHRLKYHN-UHFFFAOYSA-N |
| SMILES | CC1=C(C(=CC=C1)OCC2=NN3C=NC4=C(C3=N2)C5=C(S4)CCCC5)C |
| Canonical SMILES | CC1=C(C(=CC=C1)OCC2=NN3C=NC4=C(C3=N2)C5=C(S4)CCCC5)C |
| PubChem Compound | 1050700 |
| Last Modified | Nov 11 2021 |
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